Cas no 2356218-94-3 (2,2-difluoro-2-(1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 2356218-94-3
• MF: C₅H₆F₂N₂O
• MW: 148.110747814178
• CID: 5923351
• PubChem ID: 165696483
• Update Time: 2025-06-13

2,2-difluoro-2-(1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1H-pyrazol-5-yl)ethan-1-ol
• EN300-1928545
• 2356218-94-3

• Inchi： 1S/C5H6F2N2O/c6-5(7,3-10)4-1-2-8-9-4/h1-2,10H,3H2,(H,8,9)
• InChI Key： INFPAPJEOOYJSL-UHFFFAOYSA-N
• SMILES： FC(CO)(C1=CC=NN1)F

Computed Properties

• Exact Mass: 148.04481914g/mol
• Monoisotopic Mass: 148.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 48.9Ų

Additional information on 2,2-difluoro-2-(1H-pyrazol-5-yl)ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-2-(1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2356218-94-3)

2,2-Difluoro-2-(1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2356218-94-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both a pyrazole ring and difluoroethanol moiety makes it a versatile intermediate for synthesizing bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have further highlighted its potential, as researchers seek sustainable and efficient synthetic routes for fluorinated compounds.

The compound's molecular formula and structural features align with the growing demand for fluorine-containing pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability. A surge in searches for "fluorine in drug design" and "pyrazole derivatives applications" reflects the scientific community's interest in this niche. Additionally, its CAS No. 2356218-94-3 is frequently queried in databases like PubChem and Reaxys, underscoring its relevance in high-throughput screening and medicinal chemistry.

From a synthetic perspective, 2,2-difluoro-2-(1H-pyrazol-5-yl)ethan-1-ol can be prepared via nucleophilic substitution or catalytic fluorination methods. Innovations in flow chemistry and electrochemical synthesis have been explored to optimize its production, addressing concerns about solvent waste reduction—a hot topic in ESG (Environmental, Social, and Governance)-focused research. These advancements resonate with queries such as "sustainable fluorination techniques" and "green synthesis of heterocycles."

Applications of this compound extend to crop protection, where its derivatives are investigated for pest resistance and herbicidal activity. The agrochemical sector's shift toward low-toxicity formulations has amplified interest in fluorinated pyrazoles, as evidenced by search terms like "next-gen agrochemical intermediates." Furthermore, its role in material science, particularly in designing fluorinated polymers with improved thermal stability, aligns with industrial demands for high-performance materials.

Analytical characterization of CAS No. 2356218-94-3 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. Researchers often search for "spectral data of fluorinated pyrazoles" or "HPLC methods for heterocyclic alcohols," indicating a need for standardized protocols. The compound's logP and pKa values are also critical for ADME (Absorption, Distribution, Metabolism, Excretion) studies, a recurring theme in pharmacokinetic optimization discussions.

In summary, 2,2-difluoro-2-(1H-pyrazol-5-yl)ethan-1-ol represents a convergence of pharmaceutical innovation, sustainable chemistry, and industrial applicability. Its multifaceted utility ensures continued relevance in scientific literature and patent filings, while SEO-driven queries like "buy 2356218-94-3" or "suppliers of difluoroethanol derivatives" reflect its commercial viability. As interdisciplinary research evolves, this compound is poised to remain a cornerstone in the development of next-generation therapeutics and specialty chemicals.